Cas no 203302-95-8 (4-Bromo-3,5-difluoroaniline)

• Product Name: 4-Bromo-3,5-difluoroaniline
• CAS No: 203302-95-8
• MF: C₆H₄BrF₂N
• MW: 208.003467559814
• MDL: MFCD00236593
• CID: 66666
• PubChem ID: 2736260
• Update Time: 2025-06-14

4-Bromo-3,5-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-difluoroaniline
• Benzenamine, 4-bromo-3,5-difluoro-
• 4-bromo-3,5-difluoro-Benzenamine
• 4-bromo-3,5-difluoro-phenylamine
• 3,5-Difluoro-4-bromoaniline
• 4-bromo-3,5-difluorobenzenamine
• 4-bromo-3,5-difluorophenylamine
• PubChem2219
• KSC494O8P
• 4-bromo-3,5-difluoro-aniline
• DKKUSFDAHRASGO-UHFFFAOYSA-N
• WT061
• BCP05625
• SBB093953
• CK1163
• CM11289
• AS
• FT-0600931
• EN300-106067
• AKOS005064041
• AC-1576
• 203302-95-8
• BDBM625970
• SCHEMBL238421
• AM61385
• B3416
• MFCD00236593
• CS-0020101
• A4423
• 2-CHLORO-N,N-BIS-(4-ETHOXY-PHENYL)-ACETAMIDINE
• SB40553
• DTXSID50371237
• GS-3645
• 4-Bromo-3,5-difluoroaniline, AldrichCPR
• DB-006708

• MDL： MFCD00236593
• Inchi： 1S/C6H4BrF2N/c7-6-4(8)1-3(10)2-5(6)9/h1-2H,10H2
• InChI Key： DKKUSFDAHRASGO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1F)N)F

Computed Properties

• Exact Mass: 206.95000
• Monoisotopic Mass: 206.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: White or light brown crystalline powder
• Density: 1.788 g/cm3
• Melting Point: 97.0 to 102.0 deg-C
• Boiling Point: 223.7 °C at 760 mmHg
• Flash Point: 89.1 °C
• Refractive Index: 1.5
• PSA: 26.02000
• LogP: 2.89070
• Solubility: Insoluble in water

4-Bromo-3,5-difluoroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN2811
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-Bromo-3,5-difluoroaniline

Recent Advances in the Application of 4-Bromo-3,5-difluoroaniline (CAS 203302-95-8) in Chemical and Pharmaceutical Research

4-Bromo-3,5-difluoroaniline (CAS 203302-95-8) is a halogenated aniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and pharmaceutical development. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the fields of oncology and neurology.

One of the most notable advancements involving 4-Bromo-3,5-difluoroaniline is its use in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully incorporated this compound into the scaffold of several potent kinase inhibitors, demonstrating improved selectivity and efficacy in preclinical models. The bromo and fluoro substituents on the aniline ring contribute to enhanced binding affinity and metabolic stability, making it a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, 4-Bromo-3,5-difluoroaniline has also been explored in materials science. Its unique electronic properties, attributed to the electron-withdrawing effects of the halogen atoms, make it a promising candidate for the development of organic semiconductors and optoelectronic materials. Recent studies have demonstrated its utility in the synthesis of conjugated polymers, which exhibit excellent charge transport properties and potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthetic methodologies for 4-Bromo-3,5-difluoroaniline have also seen significant improvements. Traditional routes often involved multi-step processes with low yields and poor scalability. However, recent advancements in catalytic halogenation and fluorination techniques have enabled more efficient and environmentally friendly synthesis of this compound. For instance, the use of transition metal catalysts and flow chemistry has been reported to enhance the yield and purity of 4-Bromo-3,5-difluoroaniline, reducing the reliance on hazardous reagents and minimizing waste generation.

Despite its promising applications, challenges remain in the large-scale production and handling of 4-Bromo-3,5-difluoroaniline. The compound's sensitivity to light and moisture necessitates stringent storage conditions, and its potential toxicity requires careful handling in laboratory and industrial settings. Ongoing research aims to address these challenges by developing more stable derivatives and safer synthetic protocols.

In conclusion, 4-Bromo-3,5-difluoroaniline (CAS 203302-95-8) continues to be a compound of significant interest in chemical and pharmaceutical research. Its diverse applications, from drug development to materials science, underscore its importance as a versatile intermediate. Future studies are expected to further explore its potential, particularly in the design of next-generation therapeutics and functional materials. Researchers and industry professionals are encouraged to stay abreast of the latest developments in this field to leverage the full potential of this remarkable compound.